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Compound of Interest

Compound Name: Pyridine-2-carbonyl chloride

Cat. No.: B3041449 Get Quote

For immediate release: This technical whitepaper provides an in-depth analysis of the physical

and chemical properties of picolinoyl chloride, a key reagent in synthetic chemistry. Tailored for

researchers, scientists, and professionals in drug development, this guide offers a consolidated

resource on its characteristics, synthesis, and applications, with a focus on data-driven insights

and practical experimental protocols.

Core Physical and Chemical Properties
Picolinoyl chloride, most commonly handled as its hydrochloride salt (picolinoyl chloride

hydrochloride), is a white to off-white solid crystalline compound. It is a reactive acyl chloride

derived from picolinic acid, making it a valuable building block in organic synthesis. The

presence of the pyridine ring and the acyl chloride functionality imparts a unique combination of

reactivity and utility.

Physical Properties
Quantitative physical data for picolinoyl chloride hydrochloride is summarized in the table

below. It is important to note that there are some discrepancies in the reported melting point in

available literature, which may be attributed to differences in experimental conditions or sample

purity. The compound is generally soluble in polar organic solvents and insoluble in water, with

which it reacts.
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Property Value Source(s)

Molecular Formula C₆H₅Cl₂NO [1][2][3]

Molecular Weight 178.02 g/mol [1][2]

Appearance White to off-white solid [3][4]

Melting Point 60-65 °C or 123 °C [4]

Density ~1.37 g/cm³ [4]

Solubility
Soluble in polar organic

solvents, insoluble in water.
[3][4]

Chemical Properties and Reactivity
Picolinoyl chloride is a versatile acylating agent, readily reacting with nucleophiles such as

amines and alcohols to form the corresponding amides and esters. This reactivity is central to

its application in the synthesis of pharmaceuticals and agrochemicals. The compound is

sensitive to moisture and will hydrolyze to picolinic acid in the presence of water.

Spectroscopic and Analytical Data
Detailed experimental spectroscopic data for picolinoyl chloride is not widely available in the

public domain. However, based on its chemical structure, the following spectral characteristics

can be anticipated.

Infrared (IR) Spectroscopy
The IR spectrum of picolinoyl chloride is expected to exhibit a strong absorption band

characteristic of the C=O stretching vibration of the acyl chloride group. This band typically

appears at a relatively high wavenumber, around 1800 cm⁻¹. Other significant absorptions

would include those corresponding to the C-Cl bond and the vibrations of the pyridine ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum would show signals corresponding to the four protons on

the pyridine ring. Due to the electron-withdrawing nature of the acyl chloride group and the

nitrogen atom, these protons are expected to be deshielded and appear in the aromatic region
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of the spectrum. The formation of the hydrochloride salt would lead to a further downfield shift

of these signals.[5]

¹³C NMR: The carbon NMR spectrum would display six signals. The most downfield signal

would correspond to the carbonyl carbon of the acyl chloride. The remaining five signals would

be attributed to the carbons of the pyridine ring.

Mass Spectrometry (MS)
In a mass spectrum, picolinoyl chloride would be expected to show a molecular ion peak. A

prominent fragmentation pattern would likely involve the loss of a chlorine radical to form a

stable acylium ion ([M-Cl]⁺).[6][7] Further fragmentation of the pyridine ring could also be

observed.

Experimental Protocols
The following are representative experimental protocols for the synthesis and purification of

picolinoyl chloride hydrochloride. These should be adapted and optimized based on specific

laboratory conditions and safety assessments.

Synthesis of Picolinoyl Chloride Hydrochloride
This protocol describes the synthesis of picolinoyl chloride hydrochloride from picolinic acid

using thionyl chloride.

Materials:

Picolinic acid

Thionyl chloride (SOCl₂)

Toluene

Dimethylformamide (DMF, catalytic amount)

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend

picolinic acid in toluene.

Add a catalytic amount of dimethylformamide.

Slowly add an excess of thionyl chloride to the suspension.

Heat the reaction mixture to reflux and maintain for 2-3 hours, or until the evolution of gas

ceases and the solution becomes clear.[8][9]

After cooling to room temperature, carefully remove the excess thionyl chloride and toluene

under reduced pressure.[8]

The resulting solid is crude picolinoyl chloride hydrochloride.

Purification by Recrystallization
Purification of the crude picolinoyl chloride hydrochloride can be achieved by recrystallization.

Solvent Selection: A suitable solvent system for recrystallization is one in which the compound

is sparingly soluble at room temperature but highly soluble at elevated temperatures. A

common approach for acyl chlorides is to use a non-polar solvent in which the compound is

soluble when hot, and then induce crystallization by cooling. Given its solubility profile, a

mixture of a polar and a non-polar solvent, such as dichloromethane/hexane or ethyl

acetate/hexane, could be effective.[10][11]

Procedure:

Dissolve the crude picolinoyl chloride hydrochloride in a minimal amount of a suitable hot

solvent or solvent mixture.

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature to promote the formation of well-

defined crystals.

Further cooling in an ice bath can maximize the yield of the purified product.
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Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Dry the purified crystals under vacuum.

Applications in Research and Drug Development
Picolinoyl chloride is a valuable reagent in various areas of chemical research, with significant

applications in drug development.

Synthesis of Bioactive Molecules
Its primary use is as an intermediate in the synthesis of a wide range of biologically active

compounds. The picolinoyl moiety is a structural component of numerous pharmaceutical and

agrochemical agents.

Prodrug and Linker Strategies
In drug development, the picolinoyl group can be incorporated as a linker to create prodrugs.

This strategy can enhance the pharmacokinetic properties of a drug, such as its absorption,

distribution, metabolism, and excretion.

Derivatizing Agent
Picolinoyl chloride can be used as a derivatizing agent in analytical chemistry, for example, to

improve the chromatographic behavior and mass spectrometric detection of certain analytes in

techniques like GC-MS and LC-MS.[12][13][14]

Mandatory Visualizations
The following diagrams illustrate key aspects of the chemistry and application of picolinoyl

chloride.

Picolinic Acid

Picolinoyl Chloride
Hydrochloride

 Toluene, cat. DMF, Reflux

Thionyl Chloride (SOCl₂)

SO₂ + HCl (gaseous byproducts)
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Click to download full resolution via product page

Caption: Synthesis of Picolinoyl Chloride Hydrochloride.
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Picolinoyl Chloride

Primary or Secondary Amine (R-NH₂ or R₂NH) Alcohol (R-OH)
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Caption: General Acylation Reactions of Picolinoyl Chloride.
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Caption: Workflow for Picolinoyl Chloride in Prodrug Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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